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The primary BAI1 isoforms identified include the full-length protein and several shorter variants.

These shorter isoforms can be generated through proteolytic cleavage or from transcripts

originating from an alternative promoter.[1][2] The main functional distinction highlighted in

current research is the enhanced signaling activity of truncated BAI1 isoforms compared to the

full-length protein.[3][4]
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Feature Full-Length BAI1
Truncated/Shorter
BAI1 Isoforms

Reference

Structure

Contains a large N-

terminal extracellular

domain with five

thrombospondin type

1 repeats (TSRs), a

GAIN domain, a

seven-transmembrane

domain, and an

intracellular C-terminal

domain.

Lack most of the N-

terminal extracellular

domain. Can be

generated by

proteolytic cleavage at

the GPS site or from

alternative transcripts.

[1]

[1][2]

Rho Pathway

Activation

Induces Rho

activation via a

Gα12/13-dependent

mechanism.

Exhibits dramatically

enhanced, constitutive

activation of the Rho

pathway compared to

the full-length protein.

[3][4]

[3][4]

ERK Pathway

Activation

Basal level of ERK

phosphorylation.

Shows enhanced

downstream

phosphorylation of

ERK.[4]

[4]

β-arrestin2

Association

Basal level of

association.

Increased association

with β-arrestin2.[3]
[3]

Receptor

Ubiquitination

Basal level of

ubiquitination.

Increased

ubiquitination.[4]
[4]

Origin

Transcription from the

primary promoter,

starting at exon 2.[1]

Can result from

autoproteolysis at the

GPS site or

transcription from an

alternative promoter in

intron 17.[1][2]

[1][2]
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Signaling Pathways of BAI1 and its Variants
BAI1 signaling is complex, involving both G protein-dependent and independent pathways that

regulate crucial cellular functions such as cytoskeletal rearrangement and cell survival. The

activity of these pathways can be modulated by the specific BAI1 isoform expressed.
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Caption: BAI1 Signaling Pathways.

Experimental Workflows
The analysis of BAI1 splice variants involves a series of molecular and cellular biology

techniques to identify and functionally characterize the different isoforms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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